molecular formula C12H9BrCl2N2 B8298378 2-Bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine

2-Bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine

Cat. No.: B8298378
M. Wt: 332.02 g/mol
InChI Key: ISDYILKXAGGEQM-UHFFFAOYSA-N
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Description

2-Bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine is a useful research compound. Its molecular formula is C12H9BrCl2N2 and its molecular weight is 332.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9BrCl2N2

Molecular Weight

332.02 g/mol

IUPAC Name

2-bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine

InChI

InChI=1S/C12H9BrCl2N2/c1-6-11(16-7(2)12(13)17-6)9-4-3-8(14)5-10(9)15/h3-5H,1-2H3

InChI Key

ISDYILKXAGGEQM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(C(=N1)Br)C)C2=C(C=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

POBr3 (573 mg) was added to the solution of 3-(2,4-dichlorophenyl)-2,5-dimethylpyrazine 1-oxide (270 mg) and proton sponge (197 mg) in CH2Cl2 at 0° C. The reaction mixture was warmed to r.t. for 10 h. The reaction mixture was washed with 1N HCl, NaHCO3 and brine, dried (MgSO4), filtered and concentrated. Flash chromatography (silica gel Heptane:EtOAC 100:1) gave the title compound (110 mg, 35%) and 3-(2,4-dichlorophenyl)-2,5-dimethylpyrazine (100 mg, 38%). 1H NMR (CDCl3) δ 2.40, 2.71, 7.28, 7.40, 7.54; MS (ESI+) for C12H9Cl2N2Br1 m/z 333.0 (M+H)+.
Name
Quantity
573 mg
Type
reactant
Reaction Step One
Name
3-(2,4-dichlorophenyl)-2,5-dimethylpyrazine 1-oxide
Quantity
270 mg
Type
reactant
Reaction Step One
Quantity
197 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
35%

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